Cas no 252921-20-3 (7-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-, methyl ester)

• Product Name: 7-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-, methyl ester
• CAS No: 252921-20-3
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• MDL: MFCD00110911
• CID: 1421907
• PubChem ID: 54179230
• Update Time: 2025-07-24

7-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-, methyl ester
• 5-bromo-2,3-dihydro-benzofuran-7-carboxylic acid methyl ester
• Methyl 5-bromo-2,3-dihydrobenzo-[b]furan-7-carboxylate
• methyl5-bromo-2,3-dihydrobenzofuran-7-carboxylate
• AKOS026675926
• 252921-20-3
• PAPUUEVLPSGGMK-UHFFFAOYSA-N
• 5-bromo-2,3-dihydro-7-benzofurancarboxylic acid methyl ester
• CKA92120
• TS-03463
• CS-0450381
• DA-07661
• methyl 5-bromo-2,3-dihydro-1-benzofuran-7-carboxylate
• SCHEMBL4644440
• MFCD00110911
• methyl 5-bromo-2,3-dihydrobenzofuran-7-carboxylate

• MDL： MFCD00110911
• Inchi： 1S/C10H9BrO3/c1-13-10(12)8-5-7(11)4-6-2-3-14-9(6)8/h4-5H,2-3H2,1H3
• InChI Key： PAPUUEVLPSGGMK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C2=C(C=1)CCO2

Computed Properties

• Exact Mass: 255.97347
• Monoisotopic Mass: 255.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 7-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-, methyl ester

Comprehensive Analysis of 7-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-, methyl ester (CAS No. 252921-20-3)

The compound 7-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-, methyl ester (CAS No. 252921-20-3) is a brominated benzofuran derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a 5-bromo substitution and a methyl ester functional group, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its role in developing novel bioactive molecules and advanced materials.

In recent years, the demand for benzofuran derivatives has surged, driven by their applications in drug discovery and agrochemicals. The 5-bromo-2,3-dihydrobenzofuran scaffold, in particular, has garnered attention for its ability to modulate biological activity. The methyl ester group enhances the compound's solubility and reactivity, making it a valuable building block for further chemical modifications. This aligns with current trends in green chemistry and sustainable synthesis, where efficient and eco-friendly processes are prioritized.

One of the most frequently searched questions related to CAS No. 252921-20-3 is its synthetic route and purity standards. High-purity 7-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-, methyl ester is essential for reproducible results in research and industrial applications. Advanced chromatographic techniques, such as HPLC and GC-MS, are commonly employed to ensure its quality. Additionally, researchers often inquire about its stability under various conditions, which is critical for storage and handling protocols.

The compound's potential in medicinal chemistry is another hot topic. Its benzofuran core is a privileged structure in drug design, often associated with antimicrobial, anti-inflammatory, and anticancer properties. The 5-bromo substitution further expands its utility by enabling cross-coupling reactions, a key strategy in modern pharmaceutical synthesis. This has led to increased interest in its use for developing targeted therapies, especially in the context of personalized medicine.

From a material science perspective, 7-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-, methyl ester is explored for its role in creating organic electronic materials. Its conjugated system and bromine atom make it a candidate for OLEDs and photovoltaic devices, aligning with the global push for renewable energy solutions. Researchers are investigating its optical and electronic properties to optimize performance in these applications.

In summary, CAS No. 252921-20-3 represents a multifaceted compound with broad applicability. Its relevance to drug discovery, green chemistry, and advanced materials ensures its continued prominence in scientific and industrial circles. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in chemistry and technology today.